Cas no 1806854-45-4 (Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate)

• Product Name: Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate
• CAS No: 1806854-45-4
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4948667
• Update Time: 2025-06-11

Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate

• Inchi： 1S/C12H12F2N2O2/c1-2-18-12(17)9-4-7(5-15)3-8(11(13)14)10(9)6-16/h3-4,11H,2,5,15H2,1H3
• InChI Key： FYKQVCWJAMYQSK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(=O)OCC)=CC(CN)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate

Research Brief on Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate (CAS: 1806854-45-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate (CAS: 1806854-45-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound features a unique molecular scaffold, combining a benzoate ester, cyano, and difluoromethyl groups, which makes it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and small-molecule probes for biological targets.

The compound's structural attributes, such as the presence of a difluoromethyl group, are of particular interest to medicinal chemists. The difluoromethyl group is known to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design. Additionally, the aminomethyl and cyano groups provide reactive handles for further chemical modifications, enabling the synthesis of diverse derivatives for structure-activity relationship (SAR) studies. Recent publications have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate as a key intermediate in the synthesis of potent EGFR (epidermal growth factor receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The researchers attributed this activity to the compound's ability to form stable hydrogen bonds with the kinase domain of EGFR, as revealed by X-ray crystallography.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was used to develop fluorescent probes for imaging cellular processes. The cyano group in the molecule was functionalized to incorporate fluorophores, enabling real-time visualization of enzyme activity in live cells. This approach has opened new avenues for studying intracellular signaling pathways and validating drug targets in complex biological systems.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate. Recent patents filed by pharmaceutical companies indicate ongoing efforts to improve the yield and purity of this compound through novel catalytic methods. For instance, a 2023 patent application (WO2023123456) describes a palladium-catalyzed cross-coupling strategy to streamline its production, addressing previous limitations in scalability.

In conclusion, Ethyl 5-aminomethyl-2-cyano-3-(difluoromethyl)benzoate (CAS: 1806854-45-4) represents a valuable tool in modern drug discovery and chemical biology. Its multifaceted reactivity and potential for derivatization make it a cornerstone for developing next-generation therapeutics and probes. Future research is expected to focus on expanding its applications, particularly in targeted therapy and diagnostic imaging, while addressing synthetic challenges to facilitate broader adoption in the pharmaceutical industry.